Cas no 676560-98-8 (2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)-)

2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)- structure
676560-98-8 structure
Product Name:2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)-
CAS No:676560-98-8
MF:C10H11ClN2O
MW:210.66014122963
CID:387749
PubChem ID:16090855
Update Time:2025-04-19

2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)-
    • (2S,5R)-1-(2-chloroacetyl)-5-prop-1-ynylpyrrolidine-2-carbonitrile
    • DTXSID50582124
    • QNLLFKOZWJRPAQ-IUCAKERBSA-N
    • (2S,5R)-1-(chloroacetyl)-5-propynylpyrrolidine-2-carbonitrile
    • SCHEMBL647079
    • 676560-98-8
    • (2S,5R)-1-(Chloroacetyl)-5-(prop-1-yn-1-yl)pyrrolidine-2-carbonitrile
    • Inchi: 1S/C10H11ClN2O/c1-2-3-8-4-5-9(7-12)13(8)10(14)6-11/h8-9H,4-6H2,1H3/t8-,9-/m0/s1
    • InChI Key: QNLLFKOZWJRPAQ-IUCAKERBSA-N
    • SMILES: ClCC(N1[C@H](C#N)CC[C@@H]1C#CC)=O

Computed Properties

  • Exact Mass: 210.0559907g/mol
  • Monoisotopic Mass: 210.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.1Ų

2-Pyrrolidinecarbonitrile, 1-(chloroacetyl)-5-(1-propynyl)-, (2S,5R)- Related Literature

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